An In-depth Technical Guide on the Core Properties of Hydroxydip-tolylborane
An In-depth Technical Guide on the Core Properties of Hydroxydip-tolylborane
For Researchers, Scientists, and Drug Development Professionals
Abstract
Hydroxydip-tolylborane, a member of the diarylborinic acid family, represents a class of organoboron compounds with significant potential in medicinal chemistry and materials science. Boron-containing molecules, particularly boronic acids and their derivatives, have garnered substantial interest due to their unique chemical properties and diverse biological activities.[1] This technical guide provides a comprehensive overview of the fundamental properties of hydroxydip-tolylborane, including its physicochemical characteristics, a general methodology for its synthesis, and an exploration of a relevant biological signaling pathway to illustrate its potential mechanism of action in a therapeutic context. Given the limited specific experimental data for hydroxydip-tolylborane, this guide also draws upon information from closely related and well-studied diarylborinic and boronic acids to provide a thorough and practical resource.
Physicochemical Properties
Precise experimental data for hydroxydip-tolylborane is not extensively available in the public domain. However, computational predictions provide valuable insights into its physical properties. These predicted values are summarized in the table below. It is important to note that these are theoretical estimations and should be confirmed by experimental analysis.
| Property | Predicted Value |
| Molecular Formula | C₁₄H₁₅BO |
| Molecular Weight | 210.08 g/mol |
| Boiling Point | 338.76 °C at 760 mmHg |
| Melting Point | 94.82 °C |
| InChI | InChI=1S/C14H15BO/c1-11-3-7-13(8-4-11)15(16)14-9-5-12(2)6-10-14/h3-10,16H,1-2H3 |
Data sourced from publicly available chemical databases. These values are predicted and not experimentally verified.
Synthesis and Experimental Protocols
The synthesis of diarylborinic acids, such as hydroxydip-tolylborane, is generally achieved through the reaction of an organometallic reagent with a trialkyl borate.[2] A common and effective method involves the use of a Grignard reagent. The following is a generalized experimental protocol for the synthesis of a diarylborinic acid, which can be adapted for the preparation of hydroxydip-tolylborane.
General Synthesis of Diarylborinic Acids via Grignard Reaction
This protocol outlines the synthesis of a generic diarylborinic acid from an aryl bromide. For the synthesis of hydroxydip-tolylborane, the starting material would be a tolyl bromide (e.g., 4-bromotoluene for the para isomer).
Materials:
-
Aryl bromide (e.g., 4-bromotoluene)
-
Magnesium turnings
-
Anhydrous diethyl ether or tetrahydrofuran (THF)
-
Triisopropyl borate
-
Aqueous solution of hydrochloric acid (e.g., 1 M HCl)
-
Anhydrous sodium sulfate
-
Organic solvent for extraction (e.g., diethyl ether)
Procedure:
-
Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, magnesium turnings are placed. A solution of the aryl bromide in anhydrous diethyl ether or THF is added dropwise via the dropping funnel. The reaction is initiated, if necessary, by gentle heating or the addition of a small crystal of iodine. The reaction mixture is then refluxed until the magnesium is consumed.
-
Reaction with Triisopropyl Borate: The Grignard solution is cooled to -78 °C in a dry ice/acetone bath. A solution of triisopropyl borate in anhydrous diethyl ether or THF is added dropwise, maintaining the low temperature. The reaction mixture is stirred at -78 °C for several hours and then allowed to warm to room temperature overnight.
-
Work-up and Isolation: The reaction is quenched by the slow addition of an aqueous solution of hydrochloric acid. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.
-
Purification: The crude product can be purified by recrystallization or column chromatography on silica gel.[2]
Characterization:
The structure and purity of the synthesized hydroxydip-tolylborane can be confirmed using standard analytical techniques, including:
-
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR to confirm the aromatic and methyl protons and carbons, and ¹¹B NMR to identify the boron center.
-
Mass Spectrometry (MS): To determine the molecular weight of the compound.
-
Infrared (IR) Spectroscopy: To identify the B-O and O-H stretching vibrations.
Synthesis Workflow Diagram
Caption: Generalized workflow for the synthesis of hydroxydip-tolylborane.
Biological Activity and Signaling Pathways
Example Signaling Pathway: Proteasome Inhibition by a Boronic Acid Derivative
The ubiquitin-proteasome pathway is a major mechanism for the degradation of intracellular proteins, playing a crucial role in cell cycle regulation, apoptosis, and signal transduction. The 26S proteasome is a large, multi-catalytic protease complex. The boronic acid moiety of inhibitors like bortezomib forms a stable, yet reversible, tetrahedral intermediate with the active site threonine residue of the proteasome's β5 subunit, which possesses chymotrypsin-like activity.[5] This inhibition disrupts the normal degradation of key regulatory proteins, leading to a cascade of downstream effects.
Key Downstream Effects of Proteasome Inhibition:
-
Cell Cycle Arrest: Accumulation of cyclin-dependent kinase inhibitors (e.g., p21, p27) leads to cell cycle arrest, primarily at the G2/M phase.[3]
-
Induction of Apoptosis: Stabilization of pro-apoptotic proteins (e.g., p53, Bax) and inhibition of the pro-survival NF-κB pathway trigger programmed cell death.[3][5]
-
Inhibition of Angiogenesis: Reduced degradation of angiogenesis inhibitors.
-
Sensitization to Chemotherapy and Radiation: Disruption of DNA repair mechanisms.
Signaling Pathway Diagram
Caption: Proteasome inhibition by a boronic acid derivative.
Disclaimer: The signaling pathway described above is for the well-characterized proteasome inhibitor bortezomib and is presented as a representative example. The specific biological activities and mechanisms of action of hydroxydip-tolylborane may differ and require experimental investigation.
Conclusion
Hydroxydip-tolylborane, as a diarylborinic acid, belongs to a class of compounds with significant therapeutic potential. While specific experimental data for this molecule is limited, this guide provides a foundational understanding of its predicted properties, a general synthetic approach, and a relevant example of its potential biological mechanism of action. Further research is warranted to fully elucidate the chemical and biological characteristics of hydroxydip-tolylborane and to explore its potential applications in drug discovery and development. The methodologies and concepts presented herein offer a solid starting point for researchers and scientists interested in advancing the study of this and related organoboron compounds.
References
- 1. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Recent Advances in the Synthesis of Borinic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 3. mdpi.com [mdpi.com]
- 4. Potent and selective inhibitors of the proteasome: dipeptidyl boronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
